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Compound of Interest

Compound Name: Prednisolone-d8

Cat. No.: B15144972 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical and

chemical characteristics of Prednisolone-d8. The information is curated for researchers,

scientists, and professionals in drug development who utilize deuterated standards in their

analytical and clinical studies. This document summarizes key quantitative data in structured

tables, outlines generalized experimental protocols for characterization, and includes

visualizations to illustrate molecular relationships and analytical workflows.

Introduction
Prednisolone-d8 is the deuterated analog of Prednisolone, a potent synthetic glucocorticoid

with significant anti-inflammatory and immunosuppressant properties.[1] Deuterium-labeled

compounds, such as Prednisolone-d8, are crucial as internal standards in quantitative

bioanalytical assays, particularly in mass spectrometry-based methods like liquid

chromatography-mass spectrometry (LC-MS).[2] The incorporation of deuterium atoms results

in a higher mass-to-charge ratio, allowing for clear differentiation from the unlabeled

endogenous or administered drug, while maintaining nearly identical physicochemical

properties and chromatographic retention times. This ensures accurate and precise

quantification in complex biological matrices.

Chemical and Physical Properties
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The fundamental chemical and physical properties of Prednisolone-d8 are summarized below,

with a comparison to its non-deuterated counterpart, Prednisolone.

General Properties
Property Prednisolone-d8 Prednisolone

IUPAC Name

(8S,9S,10R,11S,13S,14S,17R)

-2,4,6,6,8,9,12,12-

octadeuterio-11,17-dihydroxy-

17-(2-hydroxyacetyl)-10,13-

dimethyl-11,14,15,16-

tetrahydro-7H-

cyclopenta[a]phenanthren-3-

one[3]

(11β)-11,17,21-

Trihydroxypregna-1,4-diene-

3,20-dione[4]

Synonyms
Metacortandralone-d8, Delta

F-d8, Hydrocortisone-d8[5][6]

Δ¹-Cortisol, 1,2-

Dehydrocortisol[7]

Appearance White to Off-White Solid[8] Crystalline Solid[9]

Molecular and Isotopic Properties
Property Prednisolone-d8 Prednisolone

Molecular Formula C₂₁H₂₀D₈O₅[5][6][10][11] C₂₁H₂₈O₅[3][7]

Molecular Weight 368.49 g/mol [5][10][11] 360.44 g/mol [7][12]

Exact Mass 368.24388796 Da[3] 360.193674 Da

Isotopic Purity Typically ≥98 atom % D[13] Not Applicable

Physicochemical Data
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Property Prednisolone-d8 Prednisolone

Melting Point 209-213°C[8]
Approximately 235°C (with

decomposition)[12][14]

Solubility Soluble in DMSO.[11]

Very slightly soluble in water;

soluble in DMSO, ethanol, and

dimethylformamide.[9][15]

Storage Temperature
Recommended: -20°C for

long-term storage.[10]

Room temperature for stable

formulations.[16]

Molecular Structure and Deuteration
The structural relationship between Prednisolone and its deuterated analog is fundamental to

its application. The following diagram illustrates this relationship, highlighting the positions of

deuterium substitution.

Prednisolone Core Structure

Deuterated Analog

Prednisolone
C₂₁H₂₈O₅

Prednisolone-d8
C₂₁H₂₀D₈O₅

Isotopic Substitution (H → D)

Click to download full resolution via product page

Prednisolone and its deuterated analog.

Experimental Protocols for Characterization
Detailed, substance-specific experimental protocols for Prednisolone-d8 are proprietary to the

manufacturers. However, a generalized workflow for the characterization of a deuterated
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standard involves several key analytical techniques.

Generalized Experimental Workflow
The following diagram outlines a typical workflow for the physical and chemical characterization

of a deuterated compound like Prednisolone-d8.

Characterization Workflow

Reference Standard Procurement

Mass Spectrometry (MS)
- Confirm Molecular Weight

- Assess Isotopic Purity

Nuclear Magnetic Resonance (NMR)
- Confirm Structure

- Verify Deuteration Sites

High-Performance Liquid Chromatography (HPLC)
- Determine Chemical Purity

Melting Point Analysis
- Assess Purity

Solubility Testing
- Determine Appropriate Solvents

Certificate of Analysis Generation

Click to download full resolution via product page

Generalized characterization workflow.

Methodological Descriptions
Mass Spectrometry (MS): High-resolution mass spectrometry is employed to confirm the

exact mass of Prednisolone-d8, verifying the incorporation of eight deuterium atoms. The
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isotopic distribution pattern is analyzed to determine the isotopic purity, ensuring a low

abundance of partially deuterated or non-deuterated species.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are used to

confirm the overall chemical structure. The absence of signals at specific positions in the ¹H

NMR spectrum, compared to the spectrum of unlabeled Prednisolone, confirms the locations

of deuterium substitution. ²H NMR can also be used to directly observe the deuterium

signals.

High-Performance Liquid Chromatography (HPLC): HPLC with UV or MS detection is used

to assess the chemical purity of the substance. This technique separates Prednisolone-d8
from any potential impurities, and the peak area percentage is used to quantify its purity,

which is typically expected to be greater than 98%.

Melting Point Determination: The melting point is a key physical property that also serves as

an indicator of purity. A sharp melting point range is indicative of a high-purity substance. For

Prednisolone-d8, the melting point is reported to be in the range of 209-213°C.[8]

Solubility Assessment: The solubility of Prednisolone-d8 is determined in various solvents

to provide guidance for its preparation in stock solutions and for use in different experimental

settings. It is noted to be soluble in DMSO.[11]

Stability and Storage
Proper storage is critical to maintain the integrity of Prednisolone-d8. It is recommended to

store the solid material at -20°C for long-term stability.[10] Stock solutions prepared in solvents

like DMSO should also be stored at low temperatures (-20°C or -80°C) and used within a

specified period to avoid degradation. It is advisable to avoid repeated freeze-thaw cycles.[10]

Conclusion
Prednisolone-d8 is a well-characterized deuterated steroid that serves as an indispensable

tool for the accurate quantification of Prednisolone in biological samples. Its physical

characteristics, including molecular weight, melting point, and solubility, are well-defined. While

specific, detailed experimental protocols are proprietary, the generalized methodologies

outlined in this guide provide a robust framework for the characterization and quality control of
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this and other deuterated standards. Adherence to recommended storage conditions is

essential to ensure the long-term stability and reliability of this critical analytical reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to the Physical Characteristics of
Prednisolone-d8]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15144972#physical-characteristics-of-prednisolone-
d8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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